Cas no 1218406-43-9 (Butanamide, 2-amino-N-[1-(5-chloro-2-thienyl)ethyl]-)
Butanamide, 2-amino-N-[1-(5-chloro-2-thienyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
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- 2-amino-N-[1-(5-chlorothiophen-2-yl)ethyl]butanamide
- Butanamide, 2-amino-N-[1-(5-chloro-2-thienyl)ethyl]-
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- Inchi: 1S/C10H15ClN2OS/c1-3-7(12)10(14)13-6(2)8-4-5-9(11)15-8/h4-7H,3,12H2,1-2H3,(H,13,14)
- InChI Key: RSAGOSYIIJQOST-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(C)NC(C(CC)N)=O)S1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 228
- XLogP3: 2.1
- Topological Polar Surface Area: 83.4
Butanamide, 2-amino-N-[1-(5-chloro-2-thienyl)ethyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-115509-0.05g |
2-amino-N-[1-(5-chlorothiophen-2-yl)ethyl]butanamide |
1218406-43-9 | 0.05g |
$660.0 | 2023-05-24 | ||
| Enamine | EN300-115509-0.1g |
2-amino-N-[1-(5-chlorothiophen-2-yl)ethyl]butanamide |
1218406-43-9 | 0.1g |
$691.0 | 2023-05-24 | ||
| Enamine | EN300-115509-0.25g |
2-amino-N-[1-(5-chlorothiophen-2-yl)ethyl]butanamide |
1218406-43-9 | 0.25g |
$723.0 | 2023-05-24 | ||
| Enamine | EN300-115509-0.5g |
2-amino-N-[1-(5-chlorothiophen-2-yl)ethyl]butanamide |
1218406-43-9 | 0.5g |
$754.0 | 2023-05-24 | ||
| Enamine | EN300-115509-1.0g |
2-amino-N-[1-(5-chlorothiophen-2-yl)ethyl]butanamide |
1218406-43-9 | 1g |
$785.0 | 2023-05-24 | ||
| Enamine | EN300-115509-2.5g |
2-amino-N-[1-(5-chlorothiophen-2-yl)ethyl]butanamide |
1218406-43-9 | 2.5g |
$1539.0 | 2023-05-24 | ||
| Enamine | EN300-115509-5.0g |
2-amino-N-[1-(5-chlorothiophen-2-yl)ethyl]butanamide |
1218406-43-9 | 5g |
$2277.0 | 2023-05-24 | ||
| Enamine | EN300-115509-10.0g |
2-amino-N-[1-(5-chlorothiophen-2-yl)ethyl]butanamide |
1218406-43-9 | 10g |
$3376.0 | 2023-05-24 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00983277-1g |
2-Amino-N-[1-(5-chlorothiophen-2-yl)ethyl]butanamide |
1218406-43-9 | 95% | 1g |
¥3913.0 | 2023-04-04 |
Butanamide, 2-amino-N-[1-(5-chloro-2-thienyl)ethyl]- Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on Butanamide, 2-amino-N-[1-(5-chloro-2-thienyl)ethyl]-
Butanamide, 2-amino-N-[1-(5-chloro-2-thienyl)ethyl]- (CAS No. 1218406-43-9): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry
Butanamide, 2-amino-N-[1-(5-chloro-2-thienyl)ethyl]- (CAS No. 1218406-43-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thienyl derivatives and is characterized by its amino butanamide functional group, which confers it with a range of biological activities.
The molecular structure of Butanamide, 2-amino-N-[1-(5-chloro-2-thienyl)ethyl]- is composed of a butanamide backbone with an amino group at the second carbon position and an N-substituted group derived from a 5-chloro-2-thienyl ethyl moiety. This intricate arrangement of functional groups provides the compound with a high degree of chemical stability and reactivity, making it an attractive candidate for various pharmaceutical applications.
Recent studies have highlighted the potential of Butanamide, 2-amino-N-[1-(5-chloro-2-thienyl)ethyl]- in the treatment of several diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress, such as the NF-κB pathway and the Nrf2/ARE pathway.
In addition to its anti-inflammatory and antioxidant activities, Butanamide, 2-amino-N-[1-(5-chloro-2-thienyl)ethyl]- has shown promise in the field of cancer research. Preclinical studies have indicated that this compound can inhibit the proliferation of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. Specifically, it has been shown to target key proteins involved in cell survival and proliferation, such as Bcl-2 and cyclin D1.
The pharmacokinetic properties of Butanamide, 2-amino-N-[1-(5-chloro-2-thienyl)ethyl]- have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. Its high oral bioavailability and low toxicity make it a promising candidate for further clinical development.
In terms of synthetic methods, Butanamide, 2-amino-N-[1-(5-chloro-2-thienyl)ethyl]- can be synthesized through a multi-step process involving the reaction of butyric acid with an appropriate amine derivative followed by substitution with a 5-chloro-2-thienyl ethyl group. The synthesis can be optimized to achieve high yields and purity, which is crucial for pharmaceutical applications.
The safety profile of Butanamide, 2-amino-N-[1-(5-chloro-2-thienyl)ethyl]- has been evaluated in several preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.
In conclusion, Butanamide, 2-amino-N-[1-(5-chloro-2-thienyl)ethyl]- (CAS No. 1218406-43-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further research and development in the fields of anti-inflammatory therapy, cancer treatment, and other therapeutic areas. As ongoing research continues to uncover new insights into its mechanisms of action and potential benefits, this compound is poised to play a significant role in advancing medical science.
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